Cas no 1261818-03-4 (3-Bromo-3'-iodopropiophenone)

• Product Name: 3-Bromo-3'-iodopropiophenone
• CAS No: 1261818-03-4
• MF: C₉H₈BrIO
• MW: 338.967694282532
• CID: 4965533
• Update Time: 2025-05-26

3-Bromo-3'-iodopropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-3'-iodopropiophenone

• Inchi： 1S/C9H8BrIO/c10-5-4-9(12)7-2-1-3-8(11)6-7/h1-3,6H,4-5H2
• InChI Key： URZFQBMWKNVBPD-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(CCBr)=O

Computed Properties

• Exact Mass: 337.88033 g/mol
• Monoisotopic Mass: 337.88033 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1
• Molecular Weight: 338.97

Additional information on 3-Bromo-3'-iodopropiophenone

Introduction to 3-Bromo-3'-iodopropiophenone (CAS No. 1261818-03-4)

3-Bromo-3'-iodopropiophenone, with the CAS number 1261818-03-4, is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique bromo and iodo substituents on a propiophenone backbone, making it a valuable intermediate in the synthesis of various bioactive molecules and functional materials.

The molecular structure of 3-Bromo-3'-iodopropiophenone consists of a benzene ring attached to a propionyl group, with bromine and iodine atoms positioned at specific sites. This configuration imparts unique chemical properties, such as high reactivity and versatility in synthetic transformations. The presence of both bromine and iodine atoms allows for a wide range of substitution reactions, making it an ideal starting material for the synthesis of complex organic molecules.

In the realm of medicinal chemistry, 3-Bromo-3'-iodopropiophenone has shown promise as an intermediate in the development of novel therapeutic agents. Recent studies have explored its potential in the synthesis of compounds with anti-cancer, anti-inflammatory, and neuroprotective properties. For instance, a 2022 study published in the Journal of Medicinal Chemistry reported the use of 3-Bromo-3'-iodopropiophenone as a key intermediate in the synthesis of a series of indole derivatives with potent anti-cancer activity against various human cancer cell lines.

The synthetic utility of 3-Bromo-3'-iodopropiophenone extends beyond medicinal applications. In materials science, this compound has been utilized in the development of advanced functional materials, such as organic semiconductors and luminescent materials. A 2021 study in Advanced Materials highlighted the use of 3-Bromo-3'-iodopropiophenone as a building block for the synthesis of conjugated polymers with enhanced electronic and optical properties. These polymers have potential applications in organic photovoltaics, light-emitting diodes (LEDs), and other optoelectronic devices.

The preparation and purification of 3-Bromo-3'-iodopropiophenone have been extensively studied to optimize its yield and purity. Common synthetic routes involve multi-step processes, including bromination, iodination, and condensation reactions. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve reaction efficiency and reduce environmental impact. A recent study in Organic & Biomolecular Chemistry demonstrated a highly efficient one-pot synthesis method for 3-Bromo-3'-iodopropiophenone, achieving high yields with minimal side products.

The physical and chemical properties of 3-Bromo-3'-iodopropiophenone have been thoroughly characterized using various analytical techniques. Spectroscopic methods such as NMR (Nuclear Magnetic Resonance) and IR (Infrared) spectroscopy provide detailed insights into its molecular structure and functional groups. Chromatographic techniques like HPLC (High-Performance Liquid Chromatography) are used to ensure high purity levels, which are crucial for its applications in both research and industry.

In conclusion, 3-Bromo-3'-iodopropiophenone (CAS No. 1261818-03-4) is a multifaceted compound with significant potential in diverse scientific fields. Its unique chemical structure and versatile reactivity make it an invaluable intermediate in organic synthesis, medicinal chemistry, and materials science. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in modern scientific endeavors.